Cas no 2137686-09-8 (3-Hexanone, 1-(3-azetidinyl)-)

• Product Name: 3-Hexanone, 1-(3-azetidinyl)-
• CAS No: 2137686-09-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5294233
• Update Time: 2025-06-08

3-Hexanone, 1-(3-azetidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 1-(3-azetidinyl)-

• Inchi： 1S/C9H17NO/c1-2-3-9(11)5-4-8-6-10-7-8/h8,10H,2-7H2,1H3
• InChI Key： AOMIYZCSGXWMCF-UHFFFAOYSA-N
• SMILES： C(C1CNC1)CC(=O)CCC

Additional information on 3-Hexanone, 1-(3-azetidinyl)-

Introduction to 3-Hexanone, 1-(3-azetidinyl)- (CAS No. 2137686-09-8) and Its Emerging Applications in Chemical Biology

3-Hexanone, 1-(3-azetidinyl)-, identified by the chemical abstracts service number 2137686-09-8, is a compound of significant interest in the field of chemical biology due to its unique structural and pharmacological properties. This molecule, featuring a hexanone backbone substituted with a 3-azetidinyl moiety, has garnered attention for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders. The 3-azetidinyl group introduces a cyclic amide structure that can interact with biological targets in distinct ways compared to simpler aliphatic or aromatic substituents, making this compound a valuable scaffold for medicinal chemistry innovation.

The synthesis of 3-Hexanone, 1-(3-azetidinyl)- involves sophisticated organic transformations that highlight the compound's structural complexity. The hexanone core provides a flexible alkyl chain that can modulate pharmacokinetic properties, while the 3-azetidinyl substituent offers a rigid cyclic framework capable of engaging with specific binding pockets in proteins or enzymes. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into preclinical and clinical studies. The growing body of literature on derivatives of this class underscores its importance as a pharmacophore in modern drug design.

In the realm of neurological research, 3-Hexanone, 1-(3-azetidinyl)- has been explored for its potential role in modulating neurotransmitter systems. The 3-azetidinyl group's structural similarity to certain bioactive peptides suggests that it may interact with receptors or ion channels involved in neural signaling. Preliminary studies indicate that this compound exhibits promising activity in models of cognitive disorders and pain management. For instance, researchers have observed that derivatives of this molecule can attenuate inflammation-related pain responses by inhibiting microglial activation pathways. Such findings highlight the compound's therapeutic potential and justify further investigation into its mechanisms of action.

Beyond neuroscience, 3-Hexanone, 1-(3-azetidinyl)- has shown promise in anti-inflammatory applications. The 3-azetidinyl moiety is known to disrupt pro-inflammatory signaling cascades by interfering with key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). In vitro studies have demonstrated that certain analogs of this compound can reduce the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These effects are particularly relevant in chronic inflammatory conditions such as rheumatoid arthritis or inflammatory bowel disease, where targeted inhibition of these pathways could lead to significant clinical benefits. The versatility of the hexanone backbone further allows for structural modifications that enhance bioavailability and target specificity.

The development of novel drug candidates often relies on high-throughput screening (HTS) platforms to identify compounds with desired biological activity. 3-Hexanone, 1-(3-azetidinyl)- has been utilized in HTS campaigns targeting various disease-related proteins, including kinases and transcription factors implicated in cancer progression. The structural features of this molecule make it an attractive candidate for fragment-based drug design approaches, where small molecular fragments are iteratively optimized to improve binding affinity and selectivity. Computational modeling studies have predicted favorable interactions between the 3-azetidinyl group and specific residues in target proteins, providing rational guidance for medicinal chemistry interventions.

Recent advancements in biocatalysis have also contributed to the synthesis and functionalization of 3-Hexanone, 1-(3-azetidinyl)- derivatives. Enzymatic methods offer a sustainable alternative to traditional chemical synthesis by reducing waste generation and energy consumption. For example, transaminase-catalyzed reactions have been employed to introduce the 3-azetidinyl moiety into aliphatic ketones with high enantioselectivity. This approach not only improves yield but also minimizes the need for harsh reagents or solvents, aligning with green chemistry principles. Such innovations underscore the growing importance of biocatalytic strategies in pharmaceutical manufacturing.

The pharmacokinetic profile of 3-Hexanone, 1-(3-azetidinyl)- is another critical aspect that influences its therapeutic potential. Studies using computational modeling have estimated its metabolic stability and distribution properties based on structural analogs with known pharmacokinetic data. These predictions suggest that modifications to the hexanone chain length or electronic properties could enhance oral bioavailability while reducing clearance rates through metabolic pathways such as cytochrome P450 oxidation. Such insights are invaluable for optimizing drug candidates before advancing them into clinical trials.

In conclusion, 3-Hexanone, 1-(3-azetidinyl)-(CAS No. 2137686-09-8) represents a compelling example of how structural innovation can lead to novel therapeutic opportunities across multiple disease areas. The interplay between the flexible hexanone backbone and the rigid 3-azetidinyl substituent provides a rich scaffold for medicinal chemistry exploration. As research continues to uncover new biological targets and synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.